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Compound of Interest

Compound Name: 3-Cyanophenol

Cat. No.: B046033 Get Quote

Essential Safety and Handling Guide for 3-
Cyanophenol
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 3-Cyanophenol (also known as 3-hydroxybenzonitrile). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Summary and Identification
3-Cyanophenol is a solid that is harmful if swallowed, in contact with skin, or if inhaled.[1] It

causes serious eye and skin irritation and may cause respiratory irritation.[2][3][4] It is crucial to

handle this chemical with appropriate engineering controls and personal protective equipment.

Table 1: Physical and Chemical Properties of 3-Cyanophenol
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Property Value Source

Molecular Formula C₇H₅NO [4][5]

Molecular Weight 119.12 g/mol [4][5][6]

Appearance
Light brown to beige

solid/powder
[2][7]

Melting Point 75 - 82 °C / 167 - 180 °F [1][2][6][8]

Solubility Slightly soluble in water [5][8]

Table 2: GHS Hazard and Precautionary Statements
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Classification Code Statement

Hazard Class Acute Tox. 4

Harmful if swallowed, in

contact with skin, or if inhaled.

[1][2][3]

Skin Irrit. 2 Causes skin irritation.[2][3][4]

Eye Irrit. 2
Causes serious eye irritation.

[2][3][4]

STOT SE 3
May cause respiratory

irritation.[2][3][4]

Precautionary P261 Avoid breathing dust.[1][9]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][3]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[1][2][9]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][7][9]

Personal Protective Equipment (PPE)
A thorough hazard assessment is required before beginning any work.[10] The following PPE is

the minimum requirement for handling 3-Cyanophenol.

Table 3: Recommended Personal Protective Equipment
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Area Protection Standard/Specification

Eye/Face

Chemical safety goggles or a

face shield used in

combination with goggles.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2][5][10][11]

Skin/Body

Laboratory coat. Wear

appropriate protective clothing

to prevent skin exposure.[2]

[11]

Ensure full coverage of arms.

Hands
Chemical-resistant gloves

(e.g., nitrile rubber).

Inspect gloves before use.

Remove gloves with care to

avoid skin contamination.[7]

[10]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[2]

[11]

A dust mask (type N95 or

equivalent) is recommended

for handling the powder.[9]

Operational Plan: Step-by-Step Handling Protocol
Always handle 3-Cyanophenol inside a certified chemical fume hood to minimize inhalation

exposure.[2] Ensure that an eyewash station and safety shower are readily accessible.[2][5]

Step 1: Preparation

Confirm the chemical fume hood is functioning correctly.

Don all required PPE as listed in Table 3.

Prepare your work surface by covering it with absorbent, disposable bench paper.

Assemble all necessary equipment (spatulas, weigh boats, glassware, waste container)

within the fume hood.
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Step 2: Handling and Use

Carefully open the container to avoid creating airborne dust.

Use a spatula to transfer the desired amount of 3-Cyanophenol to a weigh boat or directly

into your reaction vessel.

Minimize the generation of dust during transfer.[7][11]

Once the transfer is complete, securely close the main container.[2][11]

Proceed with your experimental work within the fume hood.

Step 3: Post-Handling Cleanup

Decontaminate any equipment that came into contact with the chemical.

Wipe down the work surface inside the fume hood with an appropriate solvent and then soap

and water.

Dispose of all contaminated disposable materials (gloves, bench paper, weigh boats) in a

designated hazardous waste container.[2]

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling is complete.[2]

Emergency and Disposal Plans
First Aid Measures

Immediate medical attention is required for significant exposures.[2][3]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[2][7] Remove contact lenses if present and easy to do.[2] Seek immediate medical

attention.
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Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes.[2][7][12] Seek immediate medical

attention if irritation persists or if there are symptoms of poisoning.[3]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2][7][12] If the person is not breathing, perform artificial respiration.[7] Call a

poison center or doctor if you feel unwell.[2]

Ingestion: Do NOT induce vomiting.[2][7] Rinse mouth with water.[2] If the person is

conscious, give half a liter of water to drink.[3] Call a poison center or doctor immediately.[2]

Spill Cleanup Protocol

Evacuate: Alert others in the area and evacuate the immediate vicinity of the spill.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Protect: Don appropriate PPE, including respiratory protection, gloves, and eye protection.

Contain & Clean: For a small spill, gently sweep up the solid material and place it into a

suitable, labeled container for disposal.[2][5] Avoid generating dust.[2][5][11]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Place all cleanup materials into a sealed, labeled container for hazardous waste

disposal.

Disposal Plan

All waste containing 3-Cyanophenol must be treated as hazardous waste.

Dispose of contents and containers to an approved waste disposal plant.[1][2]

Do not empty into drains.[2]

Waste generators must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[2]
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Safety Workflow Visualization
The following diagram outlines the logical workflow for responding to an emergency involving

3-Cyanophenol.
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Caption: Emergency response workflow for 3-Cyanophenol incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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